NS8593 hydrochloride
NS8593 hydrochloride
NS 8593 is an inhibitory gating modifier of small conductance calcium-activated potassium (SK) channels (Kds = 0.42, 0.6, and 0.73 μM for SK1, SK2, and SK3, respectively, in the presence of calcium) that decreases the calcium sensitivity of SK channels. It is selective for SK channels over intermediate (IK) and large conductance (BK) potassium channels at 10 μM. NS 8593 induces relaxation of potassium- or acetylcholine chloride-precontracted isolated tracheal rings from wild-type mice (IC50s = 8.9 and 39.8 μM, respectively) or from mice in an ovalbumin-induced model of allergic asthma (IC50s = 16.4 and 32.2 μM, respectively). It inhibits aerosolized acetylcholine chloride-induced increases in respiratory system resistance in mice when administered as an aerosol at a dose of 500 μM. NS 8593 (5 mg/kg) decreases the duration of burst-pacing-induced atrial fibrillation in normotensive and spontaneously hypertensive rats.
Brand Name:
Vulcanchem
CAS No.:
875755-24-1
VCID:
VC0109783
InChI:
InChI=1S/C17H17N3.ClH/c1-2-8-13-12(6-1)7-5-11-14(13)18-17-19-15-9-3-4-10-16(15)20-17;/h1-4,6,8-10,14H,5,7,11H2,(H2,18,19,20);1H/t14-;/m1./s1
SMILES:
C1CC(C2=CC=CC=C2C1)NC3=NC4=CC=CC=C4N3.Cl
Molecular Formula:
C17H18ClN3
Molecular Weight:
299.8 g/mol
NS8593 hydrochloride
CAS No.: 875755-24-1
Cat. No.: VC0109783
Molecular Formula: C17H18ClN3
Molecular Weight: 299.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | NS 8593 is an inhibitory gating modifier of small conductance calcium-activated potassium (SK) channels (Kds = 0.42, 0.6, and 0.73 μM for SK1, SK2, and SK3, respectively, in the presence of calcium) that decreases the calcium sensitivity of SK channels. It is selective for SK channels over intermediate (IK) and large conductance (BK) potassium channels at 10 μM. NS 8593 induces relaxation of potassium- or acetylcholine chloride-precontracted isolated tracheal rings from wild-type mice (IC50s = 8.9 and 39.8 μM, respectively) or from mice in an ovalbumin-induced model of allergic asthma (IC50s = 16.4 and 32.2 μM, respectively). It inhibits aerosolized acetylcholine chloride-induced increases in respiratory system resistance in mice when administered as an aerosol at a dose of 500 μM. NS 8593 (5 mg/kg) decreases the duration of burst-pacing-induced atrial fibrillation in normotensive and spontaneously hypertensive rats. |
|---|---|
| CAS No. | 875755-24-1 |
| Molecular Formula | C17H18ClN3 |
| Molecular Weight | 299.8 g/mol |
| IUPAC Name | N-[(1R)-1,2,3,4-tetrahydronaphthalen-1-yl]-1H-benzimidazol-2-amine;hydrochloride |
| Standard InChI | InChI=1S/C17H17N3.ClH/c1-2-8-13-12(6-1)7-5-11-14(13)18-17-19-15-9-3-4-10-16(15)20-17;/h1-4,6,8-10,14H,5,7,11H2,(H2,18,19,20);1H/t14-;/m1./s1 |
| Standard InChI Key | VWEKCDTXUUPBNA-PFEQFJNWSA-N |
| Isomeric SMILES | C1C[C@H](C2=CC=CC=C2C1)NC3=NC4=CC=CC=C4N3.Cl |
| SMILES | C1CC(C2=CC=CC=C2C1)NC3=NC4=CC=CC=C4N3.Cl |
| Canonical SMILES | C1CC(C2=CC=CC=C2C1)NC3=NC4=CC=CC=C4N3.Cl |
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